Cas no 118599-68-1 (2-(2-hydroxyethoxy)acetonitrile)

• Product Name: 2-(2-hydroxyethoxy)acetonitrile
• CAS No: 118599-68-1
• MF: C₄H₇NO₂
• MW: 101.103881120682
• CID: 5882740
• PubChem ID: 13055556
• Update Time: 2024-03-01

2-(2-hydroxyethoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2-(2-hydroxyethoxy)-
• 2-(2-hydroxyethoxy)acetonitrile
• EN300-1234406
• 118599-68-1
• SCHEMBL437817
• AKOS000220904

• Inchi： 1S/C4H7NO2/c5-1-3-7-4-2-6/h6H,2-4H2
• InChI Key： DZCVUZSTUMKTHN-UHFFFAOYSA-N
• SMILES： C(#N)COCCO

Computed Properties

• Exact Mass: 101.047678466g/mol
• Monoisotopic Mass: 101.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 73
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Melting Point: 94-96 °C
• Boiling Point: 247.7±20.0 °C(Predicted)
• pka: 14.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles